Cas no 2092250-14-9 (6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol)

• Product Name: 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol
• CAS No: 2092250-14-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5723065
• PubChem ID: 121205028
• Update Time: 2025-11-01

6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• F1967-2135
• starbld0032954
• 3-(4,4-dimethyl-1,3-oxazolidin-3-yl)-1H-pyridazin-6-one
• 2092250-14-9
• AKOS026713548
• 6-(4,4-dimethyloxazolidin-3-yl)pyridazin-3-ol
• 3(2H)-Pyridazinone, 6-(4,4-dimethyl-3-oxazolidinyl)-
• 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol

• Inchi： 1S/C9H13N3O2/c1-9(2)5-14-6-12(9)7-3-4-8(13)11-10-7/h3-4H,5-6H2,1-2H3,(H,11,13)
• InChI Key： KVLJFDBBCNISFZ-UHFFFAOYSA-N
• SMILES： O1CN(C2C=CC(NN=2)=O)C(C)(C)C1

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 10.72±0.40(Predicted)

Additional information on 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol

Comprehensive Overview of 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol (CAS No. 2092250-14-9): Properties, Applications, and Research Insights

The compound 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol (CAS No. 2092250-14-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula combining a pyridazine core and an oxazolidine moiety, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol has surged, driven by their applications in drug discovery and material science. A common query among scientists is how this compound compares to similar pyridazine derivatives in terms of stability and solubility. Studies indicate that the presence of the dimethyloxazolidine group enhances its lipophilicity, which is critical for membrane permeability in drug design. This property aligns with current trends in optimizing bioavailability for small-molecule therapeutics.

Another hot topic is the compound's role in green chemistry initiatives. With sustainability becoming a priority, researchers are exploring eco-friendly synthesis routes for CAS 2092250-14-9. Catalytic methods and solvent-free reactions are under investigation to reduce environmental impact. This aligns with frequent searches for "sustainable synthesis of heterocycles" and "green alternatives for pharmaceutical intermediates," reflecting the industry's shift toward greener practices.

The oxazolidine ring in 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol also contributes to its stereochemical complexity, a feature highly relevant to chiral drug development. Asymmetric synthesis techniques are being applied to produce enantiomerically pure forms, addressing the growing demand for stereoselective compounds in medicine. This aspect is frequently highlighted in forums discussing "chiral auxiliaries in organic synthesis," underscoring its practical importance.

From an analytical perspective, advanced techniques like HPLC and LC-MS are employed to characterize CAS 2092250-14-9, ensuring high purity for research applications. Questions about "analytical methods for pyridazine derivatives" often arise in academic circles, emphasizing the need for robust quality control protocols. The compound's UV-Vis and NMR spectra are well-documented, aiding in its identification and standardization.

In summary, 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and a synthetic intermediate positions it at the intersection of multiple disciplines, from medicinal chemistry to sustainable manufacturing. As research progresses, this compound is likely to play a pivotal role in addressing challenges like drug resistance and process optimization, making it a subject of enduring scientific interest.